Cas no 1804509-00-9 (Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate
• CAS No: 1804509-00-9
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 4943576
• Update Time: 2025-06-10

Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO4/c1-2-20-11(19)5-9-3-8(6-17)4-10(7-18)12(9)21-13(14,15)16/h3-4,18H,2,5,7H2,1H3
• InChI Key： HSALRFPDXNWWMK-UHFFFAOYSA-N
• SMILES： FC(OC1C(CO)=CC(C#N)=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate

Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate (CAS No. 1804509-00-9): A Comprehensive Overview

Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate (CAS No. 1804509-00-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate molecular structure, presents a unique blend of functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of this compound is C₁₁H₈F₃N₂O₄, which highlights its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The presence of multiple functional groups, including a cyano group (-CN), a hydroxymethyl group (-CH₂OH), and a trifluoromethoxy group (-OCHF₃), contributes to its diverse chemical reactivity and potential biological activity.

In recent years, there has been a growing interest in the development of molecules that incorporate fluorine atoms due to their ability to enhance metabolic stability and binding affinity. The trifluoromethoxy group in Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate is particularly noteworthy, as it has been shown to improve the pharmacokinetic properties of various drug candidates. This feature makes the compound an attractive scaffold for medicinal chemists seeking to design more effective and durable therapeutics.

The cyano group in the molecule also plays a crucial role in its chemical behavior. Cyano-substituted aromatic compounds are known for their ability to act as intermediates in the synthesis of more complex molecules. In particular, the cyano group can undergo various transformations, such as reduction to an amine or hydrolysis to a carboxylic acid, which opens up numerous possibilities for further functionalization. This versatility makes Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate a valuable building block in synthetic chemistry.

The hydroxymethyl group adds another layer of complexity to the compound's reactivity. This group can participate in hydrogen bonding interactions, which are critical for the binding of small molecules to biological targets. Hydroxymethyl-substituted phenols have been extensively studied for their potential applications in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. The combination of these functional groups in Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate suggests that it may exhibit a range of biological activities.

Recent research has begun to explore the pharmacological potential of Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate. Studies have indicated that this compound may possess anti-inflammatory, antioxidant, and anticancer properties. The trifluoromethoxy group has been shown to enhance the anti-inflammatory effects of certain drug candidates by modulating cytokine production and inhibiting inflammatory pathways. Additionally, the cyano and hydroxymethyl groups have been implicated in antioxidant activity by scavenging reactive oxygen species and protecting cells from oxidative damage.

In vitro studies have demonstrated that Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate can inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting proliferation. These effects are thought to be mediated by interactions with key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways. The compound's ability to disrupt these pathways suggests that it may serve as a lead compound for the development of novel anticancer therapies.

The synthesis of Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate involves a multi-step process that requires careful optimization to ensure high yield and purity. One common synthetic route involves the reaction of 2-trifluoromethoxynicotinic acid with formaldehyde and sodium cyanide under basic conditions. This reaction proceeds via condensation and cyclization steps, ultimately yielding the desired product after purification.

The importance of optimizing reaction conditions cannot be overstated. Factors such as temperature, solvent choice, and catalyst selection can significantly impact the efficiency and scalability of the synthesis. Advances in green chemistry have also led to the development of more environmentally friendly synthetic methods for Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate, including solvent-free reactions and catalytic processes that minimize waste generation.

In conclusion, Ethyl 5-cyano-3-hydroxymethyl-2-(trifluoromethoxy)phenylacetate (CAS No. 1804509-00-9) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique molecular structure, characterized by multiple functional groups, makes it an attractive scaffold for designing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.